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GRP (porcine) (trifluoroacetate
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Cat. No.: B10787129

Get Quote

Executive Summary
Porcine Gastrin-Releasing Peptide (GRP) is a 27-amino acid neuropeptide originally isolated

from porcine non-antral gastric tissue.[1] As the mammalian homolog of the amphibian peptide

bombesin, GRP plays a critical role in the regulation of gastrointestinal hormone secretion

(specifically gastrin), smooth muscle contraction, and epithelial cell proliferation.

For drug development professionals and biochemists, the critical attributes of porcine GRP are

its high basicity (due to a lack of acidic residues and C-terminal amidation) and its specific

molecular weight markers used in mass spectrometry validation. This guide provides an

authoritative breakdown of these physicochemical properties to support isolation, formulation,

and quality control workflows.

Chemical Identity & Physicochemical Properties[2]
Amino Acid Sequence
The biological activity of porcine GRP is strictly dependent on its primary structure, particularly

the highly conserved C-terminal decapeptide.
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Sequence (One-Letter): A-P-V-S-V-G-G-G-T-V-L-A-K-M-Y-P-R-G-N-H-W-A-V-G-H-L-M-NH₂

Sequence (Three-Letter): Ala-Pro-Val-Ser-Val-Gly-Gly-Gly-Thr-Val-Leu-Ala-Lys-Met-Tyr-Pro-

Arg-Gly-Asn-His-Trp-Ala-Val-Gly-His-Leu-Met-NH₂[2]

Key Structural Features:

C-Terminal Amidation (-NH₂): The Methionine at position 27 is amidated. This post-

translational modification is essential for high-affinity binding to the GRP Receptor (GRPR)

and significantly alters the pI by removing the negative charge of the C-terminal carboxylate.

Absence of Acidic Residues: The sequence contains zero Aspartic Acid (Asp) or Glutamic

Acid (Glu) residues.

Basic Residues: It contains one Lysine (Lys), one Arginine (Arg), and two Histidines (His).

Quantitative Data Table
Property Value Notes

Molecular Formula C₁₂₆H₁₉₈N₃₈O₃₁S₂ Includes C-terminal amide

Average Molecular Weight 2805.40 Da
Used for gravimetric/molar

calculations

Monoisotopic Mass 2803.44 Da
Target m/z for Mass

Spectrometry ([M+H]⁺)

Theoretical pI ~11.5 - 12.0 Highly Basic (Calculated)

Net Charge (pH 7.0) +3.1 to +3.5
Driven by Lys, Arg, and N-

terminus

Solubility Profile High in acidic buffers
Soluble in water; potential

aggregation at pH > 10

Isoelectric Point (pI) Analysis
Understanding the pI of porcine GRP is crucial for developing purification protocols (specifically

Ion Exchange Chromatography).
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Theoretical Calculation Logic
Unlike standard proteins where pI is a balance of many charges, porcine GRP is a polycationic

peptide.

Acidic Groups: None (C-terminus is blocked/amidated).

Basic Groups:

N-terminus (Ala): pKa ~8.0

His (x2): pKa ~6.0

Lys (x1): pKa ~10.5

Arg (x1): pKa ~12.5

Implication: The peptide retains a net positive charge across the entire physiological pH range

and well into alkaline conditions. It will only reach neutrality (pI) when the Arginine and Lysine

residues deprotonate, placing the pI above pH 11.

Experimental Behavior
In Capillary Isoelectric Focusing (cIEF) or 2D-PAGE, porcine GRP will migrate toward the

extreme cathode.

Purification Strategy: Because it is positively charged at pH 7.0, Cation Exchange

Chromatography (CEX) is the most effective capture step. It will bind strongly to SP-

Sepharose or S-Source resins at neutral pH and require high salt (e.g., 1M NaCl) or high pH

buffers for elution.

Structural & Functional Visualization[4]
Primary Structure & Charge Map
The following diagram illustrates the linear sequence of porcine GRP, highlighting the

distribution of charged residues that dictate its pI and solubility.
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Figure 1: Porcine GRP Primary Structure & Charge Distribution (pH 7.0)
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Figure 1: Charge distribution map of porcine GRP. Note the concentration of positive charges

(Blue) and the neutralized C-terminus (Red), resulting in a highly basic pI.

Analytical Methodologies & Protocols
Isolation & Purification Workflow (Historical & Modern)
The seminal isolation of porcine GRP was performed by McDonald et al. (1979). Below is the

modernized workflow for isolating or validating GRP from tissue or synthetic crude.
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Why Acid Extraction?
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Figure 2: Isolation workflow emphasizing the exploitation of GRP's basicity (CEX capture) and

hydrophobicity (RP-HPLC).

Mass Spectrometry Validation Protocol
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For researchers validating synthetic or recombinant porcine GRP, High-Resolution Mass

Spectrometry (HRMS) is the gold standard.

Protocol:

Solvent: Dissolve lyophilized GRP in 50% Acetonitrile / 0.1% Formic Acid.

Ionization: ESI (Electrospray Ionization), Positive Mode.

Expected Charge States:

Due to the high basicity (Arg, Lys, His, N-term), GRP ionizes readily.

[M+2H]²⁺: ~1402.7 m/z

[M+3H]³⁺: ~935.5 m/z (Often the most abundant species).

[M+4H]⁴⁺: ~701.9 m/z

QC Criteria: The monoisotopic mass must match 2803.44 ± 0.5 Da.

Biological Implications in Drug Development[5]
Receptor Binding & Stability
The C-terminal heptapeptide (-GNHWAVGHLM-NH2) is the pharmacophore.

Stability: The Methionine residues (Met-14, Met-27) are susceptible to oxidation (forming

sulfoxides), which increases the MW by +16 Da or +32 Da. Oxidized GRP loses receptor

affinity.

Formulation: GRP formulations must include antioxidants or be stored lyophilized under

nitrogen to prevent Met-oxidation.

Solubility
pH < 7: Highly soluble (Net charge > +3).

pH 7-9: Soluble.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 6 / 8 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10787129?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


pH > 11: Risk of precipitation as the net charge approaches zero (pI).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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